Cas no 17019-25-9 (2,3-Butanedione, monooxime, (E)-)

• Product Name: 2,3-Butanedione, monooxime, (E)-
• CAS No: 17019-25-9
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 1352552
• PubChem ID: 6409633
• Update Time: 2025-04-20

2,3-Butanedione, monooxime, (E)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione, monooxime, (E)-
• CCRIS 6215
• 2,3-Butanedione monoxime, 97%
• CHEMBL1255578
• AI3-23962
• DAM
• 2,3-Butanedione 2-Monoxime
• SCHEMBL282899
• NCGC00024887-05
• (3E)-3-hydroxyimino-2-butanone
• Diacetylmonooxime
• B 0753
• SCHEMBL257234
• (e)-3-(hydroxyimino)butan-2-one
• (3Z)-3-(HYDROXYIMINO)BUTAN-2-ONE
• Diacetyl monoxime
• HSCI1_000099
• biacetylmonooxime
• SR-01000075306
• NCGC00260775-01
• EU-0100090
• C07509
• Biacetyl monoxime;Diacetyl monoxime;DAM
• 2,3-Butanedione-2-monoxime
• 57-71-6
• NSC 116103
• s3699
• 2,3-Butanedione 3-monoxime
• 2-Oximino-3-butanone
• Diacetylmonoxime
• NSC-660
• 4-01-00-03646 (Beilstein Handbook Reference)
• NCGC00024887-07
• (3E)-3-hydroxyiminobutan-2-one
• BDM
• 2, 3-butanedione monooxime
• AKOS005207181
• J-610059
• 19SQ93LM6H
• 3-(hydroxyimino)butan-2-one
• (2E)-butane-2,3-dione oxime
• 2,3-Butanedione monooxime
• NCGC00024887-04
• 2, monooxime
• 2,3-Butanedione, 2-oxime
• 3-oxo-2-butanone oxime
• (Z)-3-(Hydroxyimino)butan-2-one
• WLN: QNUY1&V1
• BDBM50024959
• NCGC00024887-03
• NSC 660
• cMAP_000064
• Biacetyl monoxime
• FSEUPUDHEBLWJY-HWKANZROSA-
• A831569
• Q63392903
• 3-Oximino-2-butanone
• Lopac0_000090
• HMS3260A22
• SR-01000075306-3
• Z1954805325
• 2,3-Butanedione, monooxime, (2E)-
• CS-0015129
• SDCCGSBI-0050078.P002
• UNII-19SQ93LM6H
• CCG-204185
• NSC660
• 2,3-Butanedione monoxime, p.a., 99.0%
• Diacetyl monooxime
• Isonitrosoethyl methyl ketone
• Biacetyl monooxime
• 2,3-butanedione monoxime
• 2,3-Butanedione monoxime, for spectrophotometric det. of urea, >=99.0%
• W-105446
• NCGC00024887-02
• 17019-25-9
• MFCD00002116
• 2,3-Butanedione, monooxime, (Z)-
• 2,3-Butanedione, monooxime
• 2,3-Butanedione monoxime, >=98%
• NSC-116103
• 2,3-Butanedione oxime
• AS-58741
• InChI=1/C4H7NO2/c1-3(5-7)4(2)6/h7H,1-2H3/b5-3+
• 2, monoxime
• (3E)-3-(hydroxyimino)butan-2-one
• 2,3-Butanedione 2-oxime
• SR-01000075306-1
• EINECS 200-348-5
• 2,3-Butanedione, 2-oxime, (2E)-
• DAM (oxime)
• NSC116103
• 110828-81-4
• Tox21_500090
• EN300-103351
• 2-3-Butanedione monoxime
• CHEBI:4480
• HY-Y0413
• BRN 0605582

• Inchi： 1S/C4H7NO2/c1-3(5-7)4(2)6/h7H,1-2H3/b5-3+
• InChI Key： FSEUPUDHEBLWJY-HWKANZROSA-N
• SMILES： O=C(C)/C(/C)=N/O

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66